Cas no 1361794-59-3 (3-(Chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine)
3-(Chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H4ClF3N2O/c9-1-5-3-14-4-7(6(5)2-13)15-8(10,11)12/h3-4H,1H2
- InChI Key: NEPRKMQIGZJPME-UHFFFAOYSA-N
- SMILES: ClCC1C=NC=C(C=1C#N)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 262
- XLogP3: 2.1
- Topological Polar Surface Area: 45.9
3-(Chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026002726-250mg |
3-(Chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine |
1361794-59-3 | 97% | 250mg |
720.80 USD | 2021-06-08 | |
| Alichem | A026002726-500mg |
3-(Chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine |
1361794-59-3 | 97% | 500mg |
1,058.40 USD | 2021-06-08 | |
| Alichem | A026002726-1g |
3-(Chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine |
1361794-59-3 | 97% | 1g |
1,663.20 USD | 2021-06-08 |
3-(Chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 3-(Chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine
Comprehensive Overview of 3-(Chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine (CAS No. 1361794-59-3)
3-(Chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine (CAS No. 1361794-59-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with chloromethyl, cyano, and trifluoromethoxy groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for trifluoromethylated compounds and nitrile-containing scaffolds in modern medicinal chemistry.
The compound's CAS number 1361794-59-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent trends in AI-driven drug design have amplified interest in such building blocks, as they align with the search for privileged structures in fragment-based drug discovery. Notably, the trifluoromethoxy group enhances metabolic stability—a hot topic in small-molecule optimization discussions—while the cyano moiety offers opportunities for further derivatization via click chemistry or palladium-catalyzed couplings.
From an industrial perspective, 3-(Chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine addresses key challenges in crop protection chemical development. The agrochemical sector values its halogenated pyridine backbone for designing novel pesticide intermediates, especially amid growing regulatory pressures for environmentally friendly alternatives. Patent analyses reveal its utility in creating neonicotinoid analogs with improved selectivity—a response to the global push for sustainable agriculture solutions.
Synthetic methodologies for this compound often involve multistep pyridine functionalization, with recent literature emphasizing microwave-assisted synthesis and flow chemistry techniques to improve yield and purity. These approaches resonate with the pharmaceutical industry's focus on green chemistry principles and process intensification. Analytical characterization typically combines NMR spectroscopy, HPLC-MS, and X-ray crystallography, reflecting the compound's structural complexity.
Market analysts note increasing procurement inquiries for CAS 1361794-59-3 from contract research organizations (CROs) and custom synthesis providers. This aligns with broader industry shifts toward fragment libraries for high-throughput screening campaigns. The compound's Lipinski rule-compliant properties further elevate its status in hit-to-lead optimization workflows, particularly for CNS-targeting therapeutics—a trending niche in neurodegenerative disease research.
Quality control protocols for 3-(Chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine emphasize stringent residual solvent monitoring and genotoxic impurity profiling, addressing tightening regulatory standards from agencies like the FDA and EMA. These precautions reflect the compound's role in GMP-compliant production environments, where ICH guidelines dictate material specifications for clinical-stage compounds.
Emerging applications include its use as a precursor for fluorescent probes in bioimaging studies—a rapidly growing field fueled by advances in super-resolution microscopy. The electron-withdrawing nature of its substituents makes it valuable for designing materials science components like organic semiconductors, connecting it to the booming flexible electronics sector.
Storage and handling recommendations for this compound highlight its stability under inert atmospheres at -20°C, with particular attention to moisture-sensitive chloromethyl group reactivity. Such specifications are crucial for inventory management systems in automated chemical repositories, a technological area experiencing rapid adoption in digitalized laboratories.
1361794-59-3 (3-(Chloromethyl)-4-cyano-5-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)